Cas no 865285-51-4 (N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 865285-51-4
• MF: C₁₇H₉FN₄O₄S
• MW: 384.341165304184
• CID: 6020900
• PubChem ID: 4160354
• Update Time: 2025-08-03

N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-
• SR-01000012111-1
• SR-01000012111
• AKOS024607720
• N-(5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)-5-nitrobenzo[b]thiophene-2-carboxamide
• 865285-51-4
• N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-5-nitro-1-benzothiophene-2-carboxamide
• F1374-0156

• Inchi： 1S/C17H9FN4O4S/c18-11-3-1-9(2-4-11)16-20-21-17(26-16)19-15(23)14-8-10-7-12(22(24)25)5-6-13(10)27-14/h1-8H,(H,19,21,23)
• InChI Key： ASYWWDZXXYPXJT-UHFFFAOYSA-N
• SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(NC1=NN=C(C3=CC=C(F)C=C3)O1)=O)S2

Computed Properties

• Exact Mass: 384.03285412g/mol
• Monoisotopic Mass: 384.03285412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.585±0.06 g/cm3(Predicted)
• pka: 9.72±0.70(Predicted)

Additional information on N-5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl-5-nitro-1-benzothiophene-2-carboxamide

N-CAS No 865285-51-4: A Comprehensive Overview

The compound with CAS No 865285-51-4, known as N-[5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl]-5-nitrobenzo[b]thiophene-2-carboxamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique properties and potential uses in various fields such as materials science and pharmaceutical research.

The oxadiazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Oxadiazoles are known for their ability to act as heterocyclic frameworks, which can enhance the electronic properties of the molecule. The presence of the benzothiophene moiety further adds complexity to the structure, making it a valuable candidate for exploring new chemical reactions and applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Its ability to form stable complexes with metal ions has been explored in the context of creating novel catalysts for industrial processes. Additionally, the nitro group attached to the benzothiophene ring has been shown to influence the electronic properties of the molecule, making it a promising candidate for use in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The use of fluorine-containing substituents on the aromatic ring has been shown to improve the solubility and stability of the compound, making it more suitable for practical applications. Researchers have also explored alternative synthetic routes to optimize yield and reduce production costs.

The biological activity of this compound has been a subject of interest in recent years. Studies have demonstrated that it exhibits moderate anti-inflammatory and antioxidant properties, which could be harnessed for drug development. Furthermore, its ability to interact with specific biological targets makes it a potential candidate for targeted drug delivery systems.

From an environmental perspective, this compound has been evaluated for its biodegradability and toxicity. Initial findings suggest that it is not highly toxic to aquatic organisms under standard conditions. However, further research is required to fully understand its environmental impact and ensure safe handling practices.

In conclusion, CAS No 865285-51-4 represents a cutting-edge compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an exciting area of research for scientists seeking to develop innovative solutions in materials science and pharmacology. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.